7-[(2-methoxybenzyl)oxy]-4-methyl-2H-chromen-2-one

• IUPAC Name: 7-[(2-methoxyphenyl)methoxy]-4-methylchromen-2-one
• InChI: InChI=1S/C18H16O4/c1-12-9-18(19)22-17-10-14(7-8-15(12)17)21-11-13-5-3-4-6-16(13)20-2/h3-10H,11H2,1-2H3
• InChI Key: BKALWXYATRQDCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)OCC3=CC=CC=C3OC
• Molecular Formula: C18H16O4
• Molecular Weight: 296.3 g/mol

Description

7-[(2-methoxybenzyl)oxy]-4-methyl-2H-chromen-2-one, also known as MBMC, is a synthetic compound that belongs to the class of coumarin derivatives. MBMC has been studied extensively in scientific research due to its potential therapeutic applications.

Scientific Research Applications

7-[(2-methoxybenzyl)oxy]-4-methyl-2H-chromen-2-one has been studied for its potential therapeutic applications in various scientific research studies. It has been shown to possess anti-inflammatory, antioxidant, and anticancer properties. 7-[(2-methoxybenzyl)oxy]-4-methyl-2H-chromen-2-one has also been studied for its potential use as a fluorescent probe for imaging applications.

Mechanism of Action

The mechanism of action of 7-[(2-methoxybenzyl)oxy]-4-methyl-2H-chromen-2-one is not fully understood. However, it has been suggested that its anti-inflammatory and antioxidant properties may be due to its ability to scavenge free radicals and inhibit the production of pro-inflammatory cytokines. Its anticancer properties may be due to its ability to induce apoptosis and inhibit cell proliferation.
Biochemical and Physiological Effects:
7-[(2-methoxybenzyl)oxy]-4-methyl-2H-chromen-2-one has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in various animal models. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the advantages of using 7-[(2-methoxybenzyl)oxy]-4-methyl-2H-chromen-2-one in lab experiments is its synthetic nature, which allows for easy and reproducible synthesis. However, one of the limitations of using 7-[(2-methoxybenzyl)oxy]-4-methyl-2H-chromen-2-one is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for the study of 7-[(2-methoxybenzyl)oxy]-4-methyl-2H-chromen-2-one. One area of research could focus on the development of new synthetic methods for 7-[(2-methoxybenzyl)oxy]-4-methyl-2H-chromen-2-one that are more efficient and environmentally friendly. Another area of research could focus on the optimization of 7-[(2-methoxybenzyl)oxy]-4-methyl-2H-chromen-2-one for use as a fluorescent probe for imaging applications. Additionally, further studies are needed to fully understand the mechanism of action of 7-[(2-methoxybenzyl)oxy]-4-methyl-2H-chromen-2-one and its potential therapeutic applications.

Synthesis Methods

The synthesis of 7-[(2-methoxybenzyl)oxy]-4-methyl-2H-chromen-2-one involves the reaction of 7-hydroxycoumarin with 2-methoxybenzyl chloride in the presence of a base such as potassium carbonate. The resulting product is then subjected to a Friedel-Crafts acylation reaction with acetyl chloride in the presence of aluminum chloride. The final product is obtained after purification by column chromatography.